
safety precautions for handling 2'-
Nitroacetanilide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2'-Nitroacetanilide

Cat. No.: B1216642 Get Quote

An In-depth Technical Guide to Safety Precautions for Handling 2'-Nitroacetanilide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information for the handling of 2'-Nitroacetanilide
(CAS No. 552-32-9). It is intended to provide researchers, scientists, and drug development

professionals with a thorough understanding of the potential hazards and the necessary

precautions to be taken when working with this chemical.

Chemical and Physical Properties
2'-Nitroacetanilide, also known as o-Nitroacetanilide or N-(2-nitrophenyl)acetamide, is a light

yellow to green crystalline solid.[1][2] A summary of its key physical and chemical properties is

provided in the table below.
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Property Value Reference

Molecular Formula C8H8N2O3 [3][4]

Molecular Weight 180.16 g/mol [4][5]

Appearance
Light yellow to green crystals

or powder
[1][2]

Melting Point 90 - 94 °C (194 - 201.2 °F) [6]

Boiling Point No information available [6]

Solubility

Soluble in boiling water,

benzene, ethanol, and

chloroform. Slightly soluble in

cold water.

[2]

Vapor Pressure No information available [6]

Vapor Density Not applicable [6]

Flash Point No information available [6]

Autoignition Temperature No information available [1]

Hazard Identification and Classification
2'-Nitroacetanilide is classified as a hazardous chemical and is known to cause irritation to the

skin, eyes, and respiratory system.[1][7]

Hazard Statements:

Causes skin irritation.[8]

Causes serious eye irritation.[3]

May cause respiratory irritation.[3][6]

Precautionary Statements:

Wash face, hands, and any exposed skin thoroughly after handling.[6]
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Wear protective gloves/protective clothing/eye protection/face protection.[6]

Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

Use only outdoors or in a well-ventilated area.[6]

Toxicology
The toxicological properties of 2'-Nitroacetanilide have not been fully investigated.[6]

However, it is known to be harmful if swallowed, inhaled, or absorbed through the skin, causing

irritation to the digestive tract, respiratory tract, skin, and eyes.[1] No chronic effects have been

documented, and it is not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[1]

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure.

Handling:

Minimize dust generation and accumulation.[1]

Avoid contact with eyes, skin, and clothing.[1]

Do not breathe dust, vapor, mist, or gas.[1]

Use only in a chemical fume hood.[1]

Keep the container tightly closed when not in use.[1]

Wash clothing before reuse.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong

bases.[6]
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Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling 2'-
Nitroacetanilide:

PPE Type Specifications Reference

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[1]

Skin Protection

Wear appropriate protective

gloves to prevent skin

exposure. Wear appropriate

protective clothing to prevent

skin exposure.

[1]

Respiratory Protection

Follow the OSHA respirator

regulations found in 29 CFR

1910.134 or European

Standard EN 149. A

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

[1]

Facilities storing or utilizing this material should be equipped with an eyewash facility and a

safety shower.[1]

Emergency Procedures
First Aid Measures
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The following diagram outlines the appropriate first aid measures for different routes of

exposure.

Exposure Route First Aid Procedure

Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid.Action

Skin Contact Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical aid. Wash clothing before reuse.Action

Inhalation Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.Action

Ingestion Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or water. Get medical aid.Action

Click to download full resolution via product page

First Aid Procedures for 2'-Nitroacetanilide Exposure

Fire-Fighting Measures
In case of a fire involving 2'-Nitroacetanilide, the following measures should be taken:

Suitable Extinguishing Media: Use carbon dioxide or dry chemical.[1]

Hazardous Combustion Products: During a fire, irritating and highly toxic gases may be

generated by thermal decomposition or combustion, including nitrogen oxides (NOx), carbon

monoxide (CO), and carbon dioxide (CO2).[1][6]
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Firefighter Protection: As in any fire, wear a self-contained breathing apparatus in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Accidental Release Measures
The following workflow illustrates the steps to be taken in the event of an accidental spill.

Spill Occurs

Ensure adequate ventilation and wear appropriate PPE

Avoid generating dusty conditions

Vacuum or sweep up material

Place into a suitable, labeled disposal container

Clean up spills immediately

Dispose of waste according to regulations

Click to download full resolution via product page

Workflow for Handling an Accidental Spill

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[8] Consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[8] Do not let this chemical enter the environment.

[6]
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Experimental Protocols
While specific experimental protocols involving 2'-Nitroacetanilide will vary depending on the

research, the following general safety protocols should always be followed:

Risk Assessment: Before beginning any experiment, conduct a thorough risk assessment to

identify potential hazards and establish appropriate control measures.

Engineering Controls: All work with 2'-Nitroacetanilide should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize inhalation

exposure.[1]

Personal Protective Equipment: Always wear the appropriate PPE as outlined in Section 5 of

this guide.

Spill Kit: Ensure a spill kit appropriate for solid chemical spills is readily available in the

laboratory.

Waste Disposal: Have a designated and properly labeled hazardous waste container for all

2'-Nitroacetanilide waste.

By adhering to these safety precautions, researchers and scientists can minimize the risks

associated with handling 2'-Nitroacetanilide and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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